Cas no 1261927-26-7 (2-(3-Fluoro-2-methylphenyl)isonicotinic acid)

• Product Name: 2-(3-Fluoro-2-methylphenyl)isonicotinic acid
• CAS No: 1261927-26-7
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2763998
• PubChem ID: 53222829
• Update Time: 2025-04-21

2-(3-Fluoro-2-methylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18317003
• 2-(3-Fluoro-2-methylphenyl)isonicotinic acid, 95%
• DTXSID40687172
• 1261927-26-7
• 2-(3-FLUORO-2-METHYLPHENYL)ISONICOTINIC ACID
• 2-(3-Fluoro-2-methylphenyl)isonicotinic acid

• Inchi： 1S/C13H10FNO2/c1-8-10(3-2-4-11(8)14)12-7-9(13(16)17)5-6-15-12/h2-7H,1H3,(H,16,17)
• InChI Key： LXKLTWVARMCQNV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=C(C(=O)O)C=CN=2)=C1C

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų